Cas no 215655-29-1 (N1-4-(Trifluoromethyl)-2-pyrimidinyl-1,2-ethanediamine)

• Product Name: N1-4-(Trifluoromethyl)-2-pyrimidinyl-1,2-ethanediamine
• CAS No: 215655-29-1
• MF: C₇H₉F₃N₄
• MW: 206.168370962143
• MDL: MFCD00816843
• CID: 1076300
• PubChem ID: 2777800
• Update Time: 2025-04-20

N1-4-(Trifluoromethyl)-2-pyrimidinyl-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• N~1~-[4-(Trifluoromethyl)-2-pyrimidinyl]-1,2-ethanediamine
• N-[4-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]ETHYLENEDIAMINE
• (2-aminoethyl)[4-(trifluoromethyl)pyrimidin-2-yl]amine
• AC1MCRZL
• CTK4E7155
• MolPort-001-777-851
• SBB027669
• SureCN8134779
• trifluoromethylpyrimidinylethanediamine
• SB58152
• N-[4-(trifluoromethyl)pyrimid-2-yl]ethylenediamine, AldrichCPR
• AKOS000302888
• A830982
• N-(2-aminoethyl)-4-(trifluoromethyl)pyrimidin-2-amine
• Z1233172471
• J-523374
• MFCD00816843
• SCHEMBL8134779
• N-[4-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine
• N1-[4-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine
• N1-(4-(Trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine
• N'-[4-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine
• 1-[4-(TRIFLUOROMETHYL)PYRIMID-2-YL]ETHYLENEDIAMINE
• 215655-29-1
• N'-[4-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine;2-(Boc-amino)furan
• AT13188
• N1-[4-(Trifluoromethyl)-2-pyrimidinyl]-1,2-ethanediamine
• EN300-82052
• N~1~-[4-(Trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine
• N1-[4-(trifluoromethyl)-2-pyrimidinyl]-1,2-ethane diamine
• CHEMBL4584888
• DTXSID50380662
• CS-0217692
• N1-(4-(Trfluoromethyl)pyrmdn-2-yl)ethane-1,2-damne
• DB-144147
• BB-0828
• JNFLDBVTZRCMGV-UHFFFAOYSA-N
• N1-4-(Trifluoromethyl)-2-pyrimidinyl-1,2-ethanediamine

• MDL： MFCD00816843
• Inchi： 1S/C7H9F3N4/c8-7(9,10)5-1-3-12-6(14-5)13-4-2-11/h1,3H,2,4,11H2,(H,12,13,14)
• InChI Key： JNFLDBVTZRCMGV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)NCCN)(F)F

Computed Properties

• Exact Mass: 206.07807
• Monoisotopic Mass: 206.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83

N1-4-(Trifluoromethyl)-2-pyrimidinyl-1,2-ethanediamine Security Information

• HazardClass：IRRITANT